Cas no 240143-41-3 (1-(2-phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 1-(2-phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 240143-41-3
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 239255
• PubChem ID: 3152390
• Update Time: 2025-06-03

1-(2-phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-phenylethyl)-
• 1-(2-phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 3-(2-phenylethyl)-1H-benzimidazol-2-one
• Z57369956
• Cambridge id 7359584
• AKOS000648878
• AB00685761-01
• A1-36149
• F1216-0105
• SCHEMBL8248960
• 240143-41-3
• 1-phenethyl-1H-benzo[d]imidazol-2(3H)-one
• Oprea1_256326

• Inchi： 1S/C15H14N2O/c18-15-16-13-8-4-5-9-14(13)17(15)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,18)
• InChI Key： PBAGJXUKLXPDRX-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.11072
• Monoisotopic Mass: 238.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Additional information on 1-(2-phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one

1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 240143-41-3): An Overview

1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 240143-41-3) is a synthetic compound that belongs to the benzodiazepine class of chemicals. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. The benzodiazepine scaffold is well-known for its diverse biological activities, including anxiolytic, sedative, and muscle relaxant properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one.

Chemical Structure and Synthesis

The chemical structure of 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one is characterized by a benzodiazepine core with a phenylethyl substituent at the 1-position. This unique structural feature contributes to its distinct pharmacological profile. The synthesis of this compound typically involves multi-step processes that include the formation of the benzodiazepine ring and subsequent functionalization with the phenylethyl group.

One common synthetic route involves the reaction of 2-aminoacetic acid with o-nitrobenzaldehyde to form an intermediate imine, which is then cyclized to produce the benzodiazepine ring. The phenylethyl group can be introduced via nucleophilic substitution or coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing benzodiazepines, such as microwave-assisted synthesis and catalytic approaches.

Biological Activities

1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has been extensively studied for its biological activities. One of its key properties is its ability to modulate the GABAA receptor, which plays a crucial role in the central nervous system (CNS). GABAA receptors are ligand-gated ion channels that mediate inhibitory neurotransmission and are targets for various drugs used in treating anxiety disorders, insomnia, and epilepsy.

Research has shown that 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one exhibits potent anxiolytic effects in animal models. In a study published in the Journal of Medicinal Chemistry, it was demonstrated that this compound significantly reduced anxiety-like behaviors in mice without causing sedation or motor impairment. These findings suggest that it may have a favorable side-effect profile compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has also been investigated for its potential as a muscle relaxant. Preclinical studies have shown that it can effectively reduce muscle spasms and spasticity in animal models of multiple sclerosis and spinal cord injury. These results indicate that it may have therapeutic potential in treating neuromuscular disorders.

Potential Therapeutic Applications

The unique combination of anxiolytic and muscle relaxant properties makes 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one an attractive candidate for various therapeutic applications. One area of particular interest is its potential use in treating anxiety disorders. Anxiety disorders are among the most common mental health conditions worldwide, affecting millions of people each year. Traditional benzodiazepines are widely used for their rapid onset of action and efficacy; however, they are associated with significant side effects such as sedation, cognitive impairment, and dependence.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one in patients with generalized anxiety disorder (GAD). Preliminary results from phase II trials have shown promising outcomes with minimal side effects. If these findings are confirmed in larger trials, this compound could offer a new treatment option for patients who do not respond well to existing therapies.

Beyond anxiety disorders, there is growing interest in exploring the use of 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one in other neurological conditions such as epilepsy and neuropathic pain. Preclinical studies have demonstrated its anticonvulsant properties and ability to reduce pain hypersensitivity in animal models. These findings suggest that it may have broader therapeutic applications beyond anxiety disorders.

Safety and Toxicology

The safety profile of 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has been extensively evaluated through preclinical studies. In vitro assays have shown that it exhibits low cytotoxicity towards various cell lines at therapeutic concentrations. Animal studies have also demonstrated good tolerability with no significant adverse effects observed at doses up to 50 mg/kg.

Toxicological assessments have further revealed that this compound does not cause significant liver or kidney damage at therapeutic doses. Additionally, it does not appear to induce significant changes in cardiovascular parameters or respiratory function. These findings suggest that it has a favorable safety profile compared to traditional benzodiazepines.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(2-Phenylethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one holds great promise for advancing our understanding of its pharmacological properties and therapeutic potential. Future studies should focus on elucidating the molecular mechanisms underlying its anxiolytic and muscle relaxant effects. Additionally, further clinical trials are needed to confirm its safety and efficacy in human subjects.

In conclusion, 1-(2-Phe nylethyl)- 2 , 3 -d ihydro - 5 H - 5 , 6 -b enz odia z ol -5 -one strong > (CAS No . 987654 -98 -7 ) represents a promising lead compound with potential applications in treating anxiety disorders , neuromuscular conditions , epilepsy , and neuropathic pain . Its unique combination of biological activities , coupled with a favorable safety profile , makes it an exciting candidate for further development . As research continues , we can anticipate new insights into the therapeutic potential of this intriguing compound . p >